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Compound of Interest

Compound Name: (+)-trans-Chrysanthemic acid

Cat. No.: B1210035

An In-depth Technical Guide to (+)-trans-Chrysanthemic Acid

Introduction

(+)-trans-Chrysanthemic acid, a monocyclic monoterpenoid, is a vital organic compound,
primarily recognized as the acidic component of natural pyrethrins and synthetic pyrethroid
insecticides.[1][2][3] Its significance stems from the potent insecticidal activity and low
mammalian toxicity of its ester derivatives, making it a cornerstone in the development of
agrochemicals and public health insecticides. One of its four stereoisomers, (1R,3R)- or (+)-
trans-chrysanthemic acid, is naturally found in the seed cases of Chrysanthemum
cinerariaefolium.[1][3] This guide provides a comprehensive overview of its physical and
chemical properties, analytical methodologies, and biosynthetic pathways for researchers,
scientists, and drug development professionals.

Physical and Chemical Properties

The fundamental physical and chemical characteristics of (+)-trans-chrysanthemic acid are
summarized below. These properties are crucial for its handling, formulation, and application in
various scientific contexts.
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Property Value
1R,3R)-2,2-dimethyl-3-(2-methylprop-1-

UPAC Name fenyl)cy)clopropane-i,-car(boxylic);:id[z][4]

CAS Number 4638-92-0[1][5]

Molecular Formula C10H1602[1][6]

Molecular Weight 168.23 g/mol [1][5]

Appearance Clear, (?olorles.s to light yellow viscous liquid or
crystalline solid[1][2][7][8]

Melting Point 17-21 °C[1][7]

Boiling Point 80 °C at 0.5 torr[1]; 110-114 °C at 2 mmHg[9]

Density 1.01 g/cm3[1]

Refractive Index (n20/D) 1.4760 to 1.4790[10]; ~1.477

+14.16° (c=1.554 in absolute alcohol)[11];

Specific Rotation ([a]/D) +14+1° (c=2% in ethanol)

Soluble in water (164 mg/L) and more soluble in

Solubility organic solvents like ethanol and chloroform.[1]
[7118][12]

Vapor Pressure 0.00925 mmHg[1]

Flash Point 119 °C[1]

Chemical Characteristics

(+)-trans-Chrysanthemic acid exhibits reactivity typical of a carboxylic acid, readily
undergoing esterification and acid-base reactions.[8] Its structure, featuring a cyclopropane
ring, makes it a key building block for the synthesis of various pyrethroid esters.[1] The
industrial production often involves the cyclopropanation of a diene, resulting in a mix of cis and
trans isomers, followed by hydrolysis of the ester.[1] It can be prepared from (+)-A3-carene.[2]

Experimental Protocols
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Detailed methodologies for the analysis and purification of (+)-trans-chrysanthemic acid are

critical for research and development.

Extraction and Purification from Biological Matrices

This protocol outlines a general procedure for the extraction of chrysanthemic acid from plant

tissues, adapted from methodologies used for tomato fruit.[13]

Homogenization: Plant tissue (e.g., tomato pericarp) is collected and ground into a fine
powder in liquid nitrogen.[13]

Solvent Extraction: The homogenate is extracted with a suitable organic solvent, such as
methyl tert-butyl ether (MTBE), often containing an internal standard like tetradecane for
quantification. The mixture is agitated overnight at room temperature.[13]

Phase Separation: The organic layer is separated from the agueous phase.[9]

Drying and Concentration: The organic extract is dried using an anhydrous salt (e.g.,
NazS0a4) and then concentrated under vacuum.[13]

Acidification and Recovery: For recovery from an aqueous alkaline solution, the solution is
acidified with a mineral acid (e.qg., sulfuric acid) to precipitate the free chrysanthemic acid,
which is then extracted with a solvent like toluene.[9]

Purification: The crude product can be further purified by distillation under reduced pressure
or by column chromatography on silica gel.[9][14][15]

Analytical Characterization

Gas Chromatography-Mass Spectrometry (GC-MS)

Purpose: To separate and identify free (+)-trans-chrysanthemic acid in a sample.
Sample Preparation: The concentrated organic extract is directly analyzed.[13]

Instrumentation: A typical system includes a gas chromatograph coupled with a mass
spectrometer, such as a Shimadzu QP-2010 GC-MS system with an Rxi-5Sil column.[13]
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» General Conditions: The specific temperature program and carrier gas flow rate are
optimized to achieve separation from other matrix components. The mass spectrometer is
operated in electron ionization (EI) mode for fragmentation and identification.[16]

Liquid Chromatography-Mass Spectrometry (LC-MS)

e Purpose: To analyze chrysanthemic acid and its glycosylated forms, which may be present in
biological extracts.

o Sample Preparation: Powdered tissue is extracted with an acetonitrile/water mixture
containing formic acid and an internal standard. The supernatant after centrifugation is used
for analysis.[13]

 Instrumentation: A high-performance liquid chromatography system (e.g., Acquity UPLC)
coupled to a high-resolution mass spectrometer (e.g., Xevo G2-XS Q-ToF).[13]

o General Conditions: A reverse-phase column is typically used with a gradient of water and
acetonitrile (both with 0.1% formic acid) as the mobile phase.[13] The mass spectrometer is
operated in a mode that allows for accurate mass measurement for compound identification.

Visualizations
Biosynthesis Pathway

The biosynthesis of (+)-trans-chrysanthemic acid originates from dimethylallyl diphosphate
(DMAPP), a common precursor in isoprenoid metabolism.[3][13][17]
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Caption: Biosynthesis of (+)-trans-chrysanthemic acid from DMAPP.

Experimental Workflow: Extraction & Purification

The following diagram illustrates a generalized workflow for the isolation and purification of
chrysanthemic acid from a natural source.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical and chemical characteristics of (+)-trans-
chrysanthemic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1210035#physical-and-chemical-characteristics-of-
trans-chrysanthemic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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